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Compound of Interest

Compound Name:
1-isopropyl-3-methyl-4-nitro-1H-

pyrazole

Cat. No.: B1361029 Get Quote

Disclaimer: Publicly available information and a specific CAS number for "1-isopropyl-3-
methyl-4-nitro-1H-pyrazole" are limited. This guide will focus on the closely related and well-

documented compound, 3-Methyl-4-nitro-1H-pyrazole (CAS Number: 5334-39-4), to provide a

comprehensive technical overview relevant to researchers in drug development and organic

synthesis.

This document provides an in-depth analysis of 3-Methyl-4-nitro-1H-pyrazole, covering its

chemical properties, synthesis protocols, and its role in the development of pharmacologically

active molecules.

Compound Identification and Properties
3-Methyl-4-nitro-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring

substituted with a methyl and a nitro group.
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Property Value Source

CAS Number 5334-39-4 [1]

Molecular Formula C4H5N3O2 [1][2]

Molecular Weight 127.10 g/mol [3]

IUPAC Name 3-methyl-4-nitro-1H-pyrazole [1]

Appearance
White to pale cream or yellow

crystals/powder
[2]

Melting Point 129.0-139.0 °C [2]

Solubility Slightly soluble in water [4]

InChI Key
WTZYTQJELOHMMJ-

UHFFFAOYSA-N
[1][2][3]

Canonical SMILES
CC1=C(C=NN1)--INVALID-
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[2]

Synthesis and Experimental Protocols
The synthesis of nitro-pyrazole derivatives is a significant area of research due to their utility as

precursors for various biologically active compounds.

General Synthesis of 4-Nitro-Pyrazoles:

A common method for the synthesis of 4-nitro-pyrazoles involves the nitration of a

corresponding pyrazole precursor. For instance, the synthesis of 3-methyl-1,4-dinitro-1H-

pyrazole, a related compound, is achieved through the nitration of 3(5)-methyl-1H-pyrazole.[5]

This dinitro compound can then serve as a synthon for other substituted 4-nitropyrazoles.[5]

Experimental Protocol for Nitration (General Procedure):

A general procedure for the nitration of pyrazoles often involves the use of a nitrating agent

such as a mixture of nitric acid and sulfuric acid, or ammonium nitrate with trifluoroacetic

anhydride.[5][6]
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Step 1: Dissolution The starting pyrazole material (e.g., 3-methylpyrazole) is dissolved in a

suitable solvent, such as trifluoroacetic acid.

Step 2: Cooling The solution is cooled to a low temperature (e.g., -18 °C) in an ice-salt bath

to control the exothermic reaction.

Step 3: Addition of Nitrating Agent The nitrating agent (e.g., ammonium nitrate and

trifluoroacetic anhydride) is added dropwise to the cooled solution while stirring vigorously.[5]

The temperature is carefully maintained during this addition.

Step 4: Reaction The reaction mixture is stirred at a low temperature for a specified period,

after which it is allowed to warm to room temperature.

Step 5: Quenching and Extraction The reaction is quenched by pouring it into ice water and

neutralized with a base like sodium bicarbonate. The product is then extracted using an

organic solvent (e.g., dichloromethane).

Step 6: Purification The extracted product is dried and purified, often by column

chromatography, to yield the desired nitro-pyrazole.[5]

Spectroscopic analysis, including 1H NMR, is used to confirm the structure of the synthesized

compound.[3][7]
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Caption: A generalized workflow for the synthesis of 3-Methyl-4-nitro-1H-pyrazole.

Biological Activities and Applications in Drug
Development
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Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of

pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and

anticonvulsant properties.[8][9][10] The nitro-substitution on the pyrazole ring, as seen in 3-

methyl-4-nitro-1H-pyrazole, often serves as a key synthetic handle for further functionalization.

Role as a Precursor in LRRK2 Inhibitor Synthesis:

3-Methyl-4-nitropyrazole is a reactant used in the preparation of aminopyrazole derivatives

which are potent, selective, and brain-penetrant small molecule inhibitors of Leucine-rich

repeat kinase 2 (LRRK2).[2] Mutations in the LRRK2 gene are a significant genetic cause of

Parkinson's disease, making LRRK2 an important therapeutic target. The nitro group in 3-

methyl-4-nitro-1H-pyrazole can be reduced to an amino group, which is then further elaborated

to create complex molecules that can act as LRRK2 inhibitors.
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Role in LRRK2 Inhibitor Synthesis
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Caption: Logical pathway from 3-Methyl-4-nitro-1H-pyrazole to LRRK2 inhibitors.

Conclusion
3-Methyl-4-nitro-1H-pyrazole is a valuable building block in organic and medicinal chemistry. Its

synthesis is well-established, and its chemical properties, particularly the reactive nitro group,

make it an important precursor for the development of a variety of heterocyclic compounds. Its

application in the synthesis of LRRK2 inhibitors highlights its significance in the ongoing
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research for treatments of neurodegenerative diseases like Parkinson's. This technical guide

provides a foundational understanding for researchers working with this and related pyrazole

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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